Cas no 365436-59-5 (2-cyano-N-(2-methoxyethyl)-5-phenylpenta-2,4-dienamide)

• Product Name: 2-cyano-N-(2-methoxyethyl)-5-phenylpenta-2,4-dienamide
• CAS No: 365436-59-5
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 6016169
• PubChem ID: 2343498
• Update Time: 2025-07-19

2-cyano-N-(2-methoxyethyl)-5-phenylpenta-2,4-dienamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(2-methoxyethyl)-5-phenylpenta-2,4-dienamide
• EN300-26575511
• 365436-59-5

• Inchi： 1S/C15H16N2O2/c1-19-11-10-17-15(18)14(12-16)9-5-8-13-6-3-2-4-7-13/h2-9H,10-11H2,1H3,(H,17,18)/b8-5+,14-9-
• InChI Key： KDFIWNIMLBXSHA-AYPDRCFHSA-N
• SMILES： O(C)CCNC(/C(/C#N)=C\C=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-cyano-N-(2-methoxyethyl)-5-phenylpenta-2,4-dienamide

Recent Advances in the Study of 2-cyano-N-(2-methoxyethyl)-5-phenylpenta-2,4-dienamide (CAS: 365436-59-5)

The compound 2-cyano-N-(2-methoxyethyl)-5-phenylpenta-2,4-dienamide (CAS: 365436-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-cyano-N-(2-methoxyethyl)-5-phenylpenta-2,4-dienamide exhibits strong inhibitory effects on certain kinase enzymes, which are often implicated in cancer progression. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing a high binding affinity for the ATP-binding site of the target kinases.

In addition to its kinase inhibitory properties, research has also explored the compound's potential in neurodegenerative diseases. A preclinical study conducted in 2024 showed that 2-cyano-N-(2-methoxyethyl)-5-phenylpenta-2,4-dienamide could cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Alzheimer's disease. The study attributed these effects to the compound's ability to reduce oxidative stress and inhibit amyloid-beta aggregation.

The synthesis of 2-cyano-N-(2-methoxyethyl)-5-phenylpenta-2,4-dienamide has also been a focus of recent research. A novel synthetic route was reported in Organic Letters in 2023, which improved the overall yield and purity of the compound. This advancement is particularly significant for scaling up production for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 2-cyano-N-(2-methoxyethyl)-5-phenylpenta-2,4-dienamide as a therapeutic agent. Issues such as metabolic stability and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling candidate for further investigation.

In conclusion, the latest research on 2-cyano-N-(2-methoxyethyl)-5-phenylpenta-2,4-dienamide (CAS: 365436-59-5) underscores its potential as a versatile molecule in drug discovery. Continued studies focusing on its optimization and therapeutic applications are warranted to fully realize its clinical potential.